Cas no 143096-21-3 (3,3-Diethyloxane-2,6-dione)
3,3-Diethyloxane-2,6-dione structure
Product Name:3,3-Diethyloxane-2,6-dione
CAS No:143096-21-3
MF:C9H14O3
MW:170.205663204193
CID:2775633
PubChem ID:21751431
Update Time:2025-04-21
3,3-Diethyloxane-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL677243
- GBRQDTCDGAOVHB-UHFFFAOYSA-N
- DTXSID50617703
- 143096-21-3
- 3,3-Diethyloxane-2,6-dione
- 2,2-diethylglutaric acid anhydride
-
- Inchi: 1S/C9H14O3/c1-3-9(4-2)6-5-7(10)12-8(9)11/h3-6H2,1-2H3
- InChI Key: GBRQDTCDGAOVHB-UHFFFAOYSA-N
- SMILES: O1C(CCC(C1=O)(CC)CC)=O
Computed Properties
- Exact Mass: 170.094294304Da
- Monoisotopic Mass: 170.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
3,3-Diethyloxane-2,6-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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